Cas no 2171216-19-4 (1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid)

• Product Name: 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid
• CAS No: 2171216-19-4
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 6161005
• PubChem ID: 165515575
• Update Time: 2025-05-26

1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid
• 1-[(2S)-3-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]azetidine-3-carboxylic acid
• EN300-1503979
• 2171216-19-4

• Inchi： 1S/C25H26N2O5/c28-23(27-12-16(13-27)24(29)30)22(11-15-9-10-15)26-25(31)32-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21-22H,9-14H2,(H,26,31)(H,29,30)/t22-/m0/s1
• InChI Key： CDUMDLZUACWUGK-QFIPXVFZSA-N
• SMILES： O=C([C@H](CC1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid

Research Briefing on 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid (CAS: 2171216-19-4)

In recent years, the compound 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid (CAS: 2171216-19-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) protected amino acid, has been explored for its potential applications in peptide synthesis and drug development. The presence of the azetidine-3-carboxylic acid moiety further enhances its utility as a building block for novel bioactive compounds.

Recent studies have focused on the synthesis and optimization of this compound, aiming to improve its yield and purity for large-scale applications. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that leverages microwave-assisted solid-phase peptide synthesis (SPPS) to achieve higher efficiency and reduced side reactions. The study reported a yield of 85% with a purity exceeding 98%, as confirmed by HPLC and mass spectrometry. These advancements are critical for the compound's integration into high-throughput drug discovery pipelines.

In addition to synthetic improvements, research has also explored the biological activity of derivatives of 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound exhibits promising inhibitory effects against certain proteases involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to identify key interactions between the compound and the active site of the target enzyme, suggesting its potential as a lead compound for anti-inflammatory therapeutics.

Furthermore, the compound's role in peptide-based drug delivery systems has been investigated. A recent preprint on ChemRxiv highlighted its use as a linker in prodrug formulations, where its stability under physiological conditions and selective cleavage by specific enzymes were evaluated. The results indicated that the compound could serve as a versatile scaffold for targeted drug delivery, particularly in oncology applications where precise release mechanisms are crucial.

Despite these promising findings, challenges remain in the broader application of 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid. For instance, its solubility in aqueous solutions is limited, which may affect its bioavailability. Ongoing research is addressing this issue through structural modifications, such as the introduction of hydrophilic side chains, as reported in a 2023 patent application by a leading pharmaceutical company.

In conclusion, 1-(2S)-3-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylazetidine-3-carboxylic acid represents a versatile and promising compound in chemical biology and drug development. Recent advancements in its synthesis, biological activity, and application in drug delivery systems underscore its potential. However, further research is needed to overcome existing limitations and fully realize its therapeutic potential. This briefing highlights the importance of continued investment in the study of this compound and its derivatives to unlock new opportunities in medicinal chemistry.